Cas no 2138560-72-0 (4-methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine)

• Product Name: 4-methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine
• CAS No: 2138560-72-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5779675
• PubChem ID: 165491535
• Update Time: 2025-05-22

4-methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine
• 2138560-72-0
• EN300-1157738

• Inchi： 1S/C11H19N3/c1-8-3-4-9(12)7-10(8)11-5-6-13-14(11)2/h5-6,8-10H,3-4,7,12H2,1-2H3
• InChI Key： AEMGQJLFZITNNT-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C2=CC=NN2C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine

Exploring the Potential of 4-Methyl-3-(1-Methyl-1H-Pyrazol-5-Yl)cyclohexan-1-Amine in Contemporary Research

4-Methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine, also known by its CAS number 2138560720, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a cyclohexane ring substituted with a methyl group and a pyrazole moiety, has garnered attention due to its potential applications in drug discovery, catalysis, and advanced materials. The integration of a pyrazole group, a heterocyclic structure known for its aromaticity and reactivity, adds complexity and functionality to the molecule, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the versatility of 4-methylcyclohexanamine derivatives in medicinal chemistry. The presence of the pyrazole ring introduces hydrogen bonding capabilities and π-interactions, which are crucial for bioavailability and target binding. Researchers have explored the use of this compound as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. Its ability to act as a scaffold for further functionalization has been exploited in several drug design pipelines, showcasing its potential in therapeutic interventions.

In the realm of catalysis, pyrazole-containing compounds have demonstrated exceptional catalytic activity in asymmetric synthesis. The methyl substitution on the cyclohexane ring enhances steric effects, which can be leveraged to control selectivity in enantioselective reactions. Recent advancements have utilized this compound as a ligand in transition metal-catalyzed reactions, such as Suzuki-Miyaura couplings and Heck reactions, where it has shown superior performance compared to traditional ligands.

The material science community has also taken notice of this compound's unique properties. Its rigid structure and conjugated system make it an ideal candidate for applications in organic electronics. Researchers have investigated its use as an electron transport layer in organic photovoltaic devices (OPVs) and light-emitting diodes (OLEDs). Preliminary results indicate that the compound exhibits favorable charge transport properties, making it a potential candidate for next-generation electronic materials.

Moreover, the synthesis of cyclohexanamine derivatives has been optimized through innovative methodologies. Green chemistry approaches, including microwave-assisted synthesis and enzymatic catalysis, have been employed to enhance yield and reduce environmental impact. These advancements not only make the compound more accessible but also align with current sustainability goals in chemical manufacturing.

In conclusion, 4-methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, combined with cutting-edge research findings, position it as a key player in future developments within organic chemistry and beyond.